Cas no 1007884-62-9 (2-(dimethylcarbamoylamino)-3-methylbutanoic Acid)
1007884-62-9 structure
Product Name:2-(dimethylcarbamoylamino)-3-methylbutanoic Acid
CAS No:1007884-62-9
MF:C8H16N2O3
MW:188.224242210388
CID:1127162
PubChem ID:15200174
Update Time:2025-04-20
2-(dimethylcarbamoylamino)-3-methylbutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(dimethylcarbamoylamino)-3-methylbutanoic Acid
- A1-16104
- (2S)-2-(dimethylcarbamoylamino)-3-methylbutanoic acid
- (2S)-2-[(dimethylcarbamoyl)amino]-3-methylbutanoic acid
- 1007884-62-9
- SCHEMBL754184
- AKOS010443984
-
- Inchi: 1S/C8H16N2O3/c1-5(2)6(7(11)12)9-8(13)10(3)4/h5-6H,1-4H3,(H,9,13)(H,11,12)/t6-/m0/s1
- InChI Key: QXFZOJHYVBKGDH-LURJTMIESA-N
- SMILES: OC([C@H](C(C)C)NC(N(C)C)=O)=O
Computed Properties
- Exact Mass: 188.116092g/mol
- Monoisotopic Mass: 188.116092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 188.22g/mol
- XLogP3: 0.5
- Topological Polar Surface Area: 69.6Ų
2-(dimethylcarbamoylamino)-3-methylbutanoic Acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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